![molecular formula C30H28N6O6S4 B1198371 Verticillin A CAS No. 32164-16-2](/img/structure/B1198371.png)
Verticillin A
Overview
Description
Verticillin A is an epipolythiodioxopiperazine (ETP) alkaloid derived from fungal sources. It was the first of 27 analogues reported from fungal cultures since 1970. These compounds exhibit potent, nanomolar-level cytotoxicity against various cancer cell lines .
2.
Synthesis Analysis
The biosynthetic gene cluster responsible for producing verticillins has been identified through genome sequencing. This discovery allowed researchers to propose a putative pathway for their synthesis .
3.
Molecular Structure Analysis
This compound possesses a complex molecular structure, characterized by its epipolythiodioxopiperazine ring system . The detailed structural features include multiple sulfur atoms and a fused piperazine ring .
4.
Chemical Reactions Analysis
Studies have explored the chemical reactivity of verticillins, including their interactions with other molecules and potential transformations. Further investigations are needed to elucidate specific reaction pathways and intermediates .
5.
Physical And Chemical Properties Analysis
Scientific Research Applications
- Verticillin A has shown effectiveness in suppressing tumor progression in gastric and cervical cancer cells by targeting the c-Met/FAK/Src signaling pathways (Lu et al., 2019).
- Semisynthetic derivatives of this compound have been explored for their potent activity against cancer cells, with modifications made to enhance their potency and pharmacokinetic properties (Amrine et al., 2021).
- It inhibits colon cancer cell migration and invasion by targeting c-Met and inhibiting signaling pathways, showing promise as an anti-metastatic drug (Liu et al., 2020).
- This compound overcomes apoptosis resistance in human colon carcinoma, potentially by DNA methylation-dependent upregulation of BNIP3, suggesting its use as an adjuvant in cancer therapy (Liu et al., 2011).
- The production and properties of this compound were initially associated with Verticillium sp., but later studies suggest that it might actually be produced by other fungi (Schenke et al., 2011).
- Pharmacokinetic studies of this compound in mice suggest that it achieves active concentrations in vivo and shows potential for further efficacy assessment in mouse models (Wang et al., 2017).
- This compound has also been identified as a selective histone methyltransferase inhibitor, influencing the regulation of apoptosis and cell cycle regulatory genes in human colon carcinoma cells (Paschall & Liu, 2015).
Mechanism of Action
Verticillin A’s mode of action has been extensively studied. Recent research indicates that these compounds may act as selective inhibitors of histone methyltransferases (HMTases) . By altering the epigenome, verticillins modify targets crucial for apoptosis, immune cell recognition, and reactive oxygen species generation .
6.
properties
IUPAC Name |
2-hydroxy-3-(2-hydroxy-14,18-dimethyl-13,17-dioxo-15,16-dithia-10,12,18-triazapentacyclo[12.2.2.01,12.03,11.04,9]octadeca-4,6,8-trien-3-yl)-14,18-dimethyl-15,16-dithia-10,12,18-triazapentacyclo[12.2.2.01,12.03,11.04,9]octadeca-4,6,8-triene-13,17-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H28N6O6S4/c1-25-21(39)35-19-27(13-9-5-7-11-15(13)31-19,17(37)29(35,45-43-25)23(41)33(25)3)28-14-10-6-8-12-16(14)32-20(28)36-22(40)26(2)34(4)24(42)30(36,18(28)38)46-44-26/h5-12,17-20,31-32,37-38H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMGTYEJTVRXGLW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12C(=O)N3C4C(C(C3(C(=O)N1C)SS2)O)(C5=CC=CC=C5N4)C67C(C89C(=O)N(C(C(=O)N8C6NC1=CC=CC=C71)(SS9)C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H28N6O6S4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
696.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
32164-16-2 | |
Record name | Verticillin A | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032164162 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.